Cas no 899945-89-2 (N,N-bis(propan-2-yl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide)

• Product Name: N,N-bis(propan-2-yl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide
• CAS No: 899945-89-2
• MF: C₁₅H₂₀N₄O₂S
• MW: 320.409901618958
• CID: 5489984
• PubChem ID: 7423821
• Update Time: 2025-10-28

N,N-bis(propan-2-yl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 899945-89-2
• SR-01000916191-1
• SR-01000916191
• AKOS017011745
• N,N-diisopropyl-2-((5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)thio)acetamide
• N,N-bis(propan-2-yl)-2-{[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide
• N,N-di(propan-2-yl)-2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• F2771-0072
• VU0497661-1
• N,N-bis(propan-2-yl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide

• Inchi： 1S/C15H20N4O2S/c1-10(2)19(11(3)4)13(20)9-22-15-18-17-14(21-15)12-5-7-16-8-6-12/h5-8,10-11H,9H2,1-4H3
• InChI Key： HSKYDXLNHBWWQV-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CN=CC=2)O1)CC(N(C(C)C)C(C)C)=O

Computed Properties

• Exact Mass: 320.13069707g/mol
• Monoisotopic Mass: 320.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 97.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on N,N-bis(propan-2-yl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide

Comprehensive Overview of N,N-bis(propan-2-yl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide (CAS No. 899945-89-2)

The compound N,N-bis(propan-2-yl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide (CAS No. 899945-89-2) is a specialized organic molecule featuring a unique combination of functional groups, including a 1,3,4-oxadiazole ring and a pyridine moiety. Its structural complexity makes it a subject of interest in pharmaceutical research, agrochemical development, and material science. The presence of both sulfanyl and acetamide groups enhances its potential for diverse applications, particularly in drug discovery and catalysis.

Recent trends in scientific literature highlight the growing demand for heterocyclic compounds like N,N-bis(propan-2-yl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide. Researchers are increasingly exploring its role in targeted drug delivery systems due to its ability to interact with biological membranes. Additionally, its oxadiazole core is known for exhibiting antimicrobial and anti-inflammatory properties, aligning with current interests in antibiotic alternatives and immune modulation.

From a synthetic chemistry perspective, this compound exemplifies the versatility of multi-step organic synthesis. Its pyridinyl-oxadiazole scaffold is often synthesized via condensation reactions, followed by functionalization with isopropyl groups. Such methodologies are frequently discussed in forums focusing on green chemistry and atom economy, as researchers seek sustainable pathways to complex molecules.

In material science, CAS No. 899945-89-2 has garnered attention for its potential in organic electronics. The conjugated system formed by the pyridine and oxadiazole rings may contribute to electron transport properties, making it a candidate for OLEDs or photovoltaic devices. This aligns with the global push toward renewable energy technologies and energy-efficient displays.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. These techniques ensure compliance with regulatory standards for high-purity chemicals, a critical factor for industries requiring precise molecular specifications. Discussions on platforms like ResearchGate often emphasize the importance of QC/QA protocols for such specialized compounds.

Given its structural features, N,N-bis(propan-2-yl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide is also studied in computational chemistry. Molecular docking simulations predict its affinity for enzymes like kinases or G-protein-coupled receptors, addressing popular queries about computer-aided drug design. This intersection of in silico and experimental research reflects broader trends in precision medicine.

Supply chain considerations for CAS No. 899945-89-2 often revolve around custom synthesis and scalability. Manufacturers increasingly highlight GMP-compliant production to meet pharmaceutical-grade demands, responding to searches for reliable chemical suppliers. Storage recommendations usually include anhydrous conditions to preserve the compound’s stability, a detail frequently queried by laboratory professionals.

In summary, N,N-bis(propan-2-yl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide represents a multifaceted compound with applications spanning life sciences and advanced materials. Its study addresses contemporary challenges in drug resistance, sustainable synthesis, and energy innovation, making it a relevant topic for both academic and industrial audiences.